Cas no 46427-07-0 (Butanedioic acid, (phenylmethylene)-, (E)-)

46427-07-0 structure
Product name:Butanedioic acid, (phenylmethylene)-, (E)-
Butanedioic acid, (phenylmethylene)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (phenylmethylene)-, (E)-
- CHEMBL1741747
- 46427-07-0
- NCGC00013105-02
- (E)-carboxymethyl cinnamic acid
- (2E)-2-benzylidenebutanedioic acid
- 5653-88-3
- EN300-7547506
- (2E)-2-(phenylmethylidene)butanedioic acid
- NCGC00013105
- SCHEMBL5032754
- 2-benzylidenesuccinic acid
- BS-52278
- A913365
- starbld0019338
- 2-(e)-benzylidenesuccinic acid
- (E)-phenylitaconic acid
- (E)-2-benzylidenesuccinic acid
- 2-(PHENYLMETHYLENE)BUTANEDIOIC ACID
- NSC-10134
- Butanedioic acid,(phenylmethylene)-,(E)-
- KYILORDWJFEQBS-RMKNXTFCSA-N
- AKOS015966354
- NSC10134
- Succinic acid, benzylidene-
- 2-Propene-1, 3-phenyl-
- NCGC00096226-01
- Benzylidenesuccinic Acid
- SCHEMBL166780
- NCI60_000041
- (2Z)-2-benzylidenebutanedioic acid
- Butanedioic acid, (phenylmethylene)-
- Phenylitakonsaure
- NCIStruc1_000078
- 2-benzylidenebutanedioic acid
- NCIStruc2_000036
- 2-Carboxymethyl-3-phenylpropenoic acid
- KYILORDWJFEQBS-UHFFFAOYSA-N
- DTXSID30963573
- AKOS028108608
- G78575
-
- Inchi: InChI=1S/C11H10O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-6H,7H2,(H,12,13)(H,14,15)/b9-6+
- InChI Key: KYILORDWJFEQBS-RMKNXTFCSA-N
- SMILES: C1(/C=C(\CC(O)=O)/C(O)=O)C=CC=CC=1
Computed Properties
- Exact Mass: 206.05790880g/mol
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6Ų
- XLogP3: 1.3
Butanedioic acid, (phenylmethylene)-, (E)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7547506-10.0g |
(2E)-2-(phenylmethylidene)butanedioic acid |
46427-07-0 | 95% | 10.0g |
$2351.0 | 2024-05-23 | |
1PlusChem | 1P00DK0Q-5g |
Butanedioic acid,(phenylmethylene)-,(E)- |
46427-07-0 | 97% | 5g |
$8.00 | 2024-05-01 | |
Aaron | AR00DK92-5g |
Butanedioic acid,(phenylmethylene)-,(E)- |
46427-07-0 | 97% | 5g |
$9.00 | 2023-12-15 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1769080-500g |
(E)-2-Benzylidenesuccinic acid |
46427-07-0 | 98% | 500g |
¥2802.00 | 2024-05-12 | |
eNovation Chemicals LLC | Y1247520-5g |
Butanedioic acid,(phenylmethylene)-,(E)- |
46427-07-0 | 97% | 5g |
$55 | 2025-02-26 | |
eNovation Chemicals LLC | Y1247520-5g |
Butanedioic acid,(phenylmethylene)-,(E)- |
46427-07-0 | 97% | 5g |
$60 | 2024-06-06 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1769080-25g |
(E)-2-Benzylidenesuccinic acid |
46427-07-0 | 98% | 25g |
¥242.00 | 2024-05-12 | |
Enamine | EN300-7547506-0.1g |
(2E)-2-(phenylmethylidene)butanedioic acid |
46427-07-0 | 95% | 0.1g |
$253.0 | 2024-05-23 | |
Enamine | EN300-7547506-0.25g |
(2E)-2-(phenylmethylidene)butanedioic acid |
46427-07-0 | 95% | 0.25g |
$361.0 | 2024-05-23 | |
Enamine | EN300-7547506-2.5g |
(2E)-2-(phenylmethylidene)butanedioic acid |
46427-07-0 | 95% | 2.5g |
$1474.0 | 2024-05-23 |
Butanedioic acid, (phenylmethylene)-, (E)- Related Literature
-
Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
-
3. Book reviews
-
4. Back matter
-
Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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